Cas no 839722-70-2 (1-Piperazinecarboxamide,N-[3-[4-(trifluoromethoxy)phenyl]propyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-)

• Product name: 1-Piperazinecarboxamide,N-[3-[4-(trifluoromethoxy)phenyl]propyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 839722-70-2
• MF: C₂₁H₂₂F₆N₄O₂
• MW: 476.415405750275
• CID: 1817785

1-Piperazinecarboxamide,N-[3-[4-(trifluoromethoxy)phenyl]propyl]-4-[3-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N-[3-[4-(trifluoromethoxy)phenyl]propyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-
• 1-Piperazinecarboxamide, N-[3-[4-(trifluoromethoxy)phenyl]propyl]-4-[3-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C21H22F6N4O2/c22-20(23,24)17-4-2-9-28-18(17)30-11-13-31(14-12-30)19(32)29-10-1-3-15-5-7-16(8-6-15)33-21(25,26)27/h2,4-9H,1,3,10-14H2,(H,29,32)
• InChI Key： DNAXGEKOAVPDTH-UHFFFAOYSA-N
• SMILES： N1(C(NCCCC2=CC=C(OC(F)(F)F)C=C2)=O)CCN(C2=NC=CC=C2C(F)(F)F)CC1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 577.7±50.0 °C(Predicted)
• pka: 13.94±0.20(Predicted)